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Compound of Interest

2-Chloro-7-methoxyquinoline-3-
Compound Name:
carbonitrile

Cat. No.: B139535

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 2-Chloro-7-methoxyquinoline-3-carbonitrile, a quinoline derivative of
interest to researchers and professionals in drug development and chemical synthesis.

Chemical Structure and Identifiers

2-Chloro-7-methoxyquinoline-3-carbonitrile is a heterocyclic aromatic compound featuring a
quinoline core. The quinoline ring system is substituted with a chlorine atom at the 2-position, a
methoxy group at the 7-position, and a nitrile group at the 3-position.

The structural representation and key identifiers of the molecule are provided below.
Figure 1: Chemical Structure of 2-Chloro-7-methoxyquinoline-3-carbonitrile.

Table 1: Chemical Identifiers
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Identifier Value

Molecular Formula C11H7CIN20[1]

CAS Number 128259-63-2[2][3]

SMILES COC1=CC2=NC(=C(C=C2C=C1)C#N)CI[1]

inChi INChl=1S/C11H7CIN20/c1-15-9-3-2-7-4-8(6-
13)11(12)14-10(7)5-9/h2-5H,1H3[1]

InChlKey UTLRIOWIEJHVQJ-UHFFFAOYSA-N[1]

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and predicted spectroscopic
properties of 2-Chloro-7-methoxyquinoline-3-carbonitrile.

Table 2: Physicochemical Properties

Property Value Source
Monoisotopic Mass 218.02469 Da [1]
Molecular Weight 221.64 g/mol [4]
Melting Point 198-201 °C [3]
XlogP (predicted) 2.8 [1]
Physical Form Powder [3]

Table 3: Predicted Collision Cross Section (CCS) Data
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Adduct m/z Predicted CCS (A2
[M+H]+ 219.03197 144.2
[M+Na]+ 241.01391 157.7
[M-H]- 217.01741 147.0
[M+NHA4]+ 236.05851 161.8
[M+K]+ 256.98785 151.2

Data sourced from
PubChemLite.[1]

Experimental Protocols

The synthesis of 2-Chloro-7-methoxyquinoline-3-carbonitrile can be achieved through a
multi-step process, generally starting from a substituted aniline. While a specific, detailed
protocol for this exact molecule is not readily available in the public domain, a general synthetic
route can be inferred from patent literature describing the preparation of similar 7-substituted-3-
quinolinecarbonitriles.[5]

A plausible synthetic workflow is outlined below.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/778250
https://www.benchchem.com/product/b139535?utm_src=pdf-body
https://patents.google.com/patent/US20030212276A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Cyclization

Cyclizing Agent
. . 7-Methoxy-4-ox0-1,4-dihydro
Substituted Aniline quinoline-3-carbonitrile ]
Step 2: Hw
Halogenating Reagent 4-Chloro-7-methoxyquinoline
(e.g., POCI3) -3-carbonitrile
Step S:Wn
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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